Cas no 793-07-7 (Benzoic acid,4,4'-(1,2-ethanediyl)bis-)

• Product Name: Benzoic acid,4,4'-(1,2-ethanediyl)bis-
• CAS No: 793-07-7
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 579024
• PubChem ID: 231976
• Update Time: 2025-04-19

Benzoic acid,4,4'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-(1,2-ethanediyl)bis-
• 4-[2-(4-carboxyphenyl)ethyl]benzoic acid
• 4,4'-(ethene-1,2-diyl)dibenzoic acid
• 4,4'-Bibenzyldicarbonsaeure
• a,a'-Bi-p-toluic acid (6CI,7CI,8CI)
• AC1L5MVB
• AG-J-72807
• Bibenzyl-4,4'-dicarbonsaeure
• Bibenzyl-4,4'-dicarboxylic
• Bibenzyl-4,4'-dicarboxylic acid
• Bis-1,2-(p-carboxyphenyl)ethane
• CTK5E6672
• Dibenzyl-dicarbonsaeure-(4.4')
• NSC 28942
• SureCN70166
• NSC28942
• DTXSID30282953
• NSC-28942
• HCUNREWMFYCWAQ-UHFFFAOYSA-N
• 4,4'-bibenzyldicarboxylic
• 793-07-7
• 4,4'-ethylene-dibenzoic acid
• SCHEMBL70166
• A937697
• 4,4'-(Ethane-1,2-diyl)dibenzoic acid
• G63908

• Inchi： 1S/C16H14O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H,1-2H2,(H,17,18)(H,19,20)
• InChI Key： HCUNREWMFYCWAQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 2.86820